Cas no 887224-95-5 (N-(2,4-difluorophenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(2,4-difluorophenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 887224-95-5
• MF: C₁₇H₁₄F₂N₄O₂
• MW: 344.315470218658
• CID: 6068090
• PubChem ID: 7185062
• Update Time: 2025-06-08

N-(2,4-difluorophenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-difluorophenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• N-(2,4-difluorophenyl)-1-(4-methoxyphenyl)-5-methyltriazole-4-carboxamide
• F1609-0845
• ZINC04316312
• AKOS001888702
• 887224-95-5

• Inchi： 1S/C17H14F2N4O2/c1-10-16(17(24)20-15-8-3-11(18)9-14(15)19)21-22-23(10)12-4-6-13(25-2)7-5-12/h3-9H,1-2H3,(H,20,24)
• InChI Key： MELLJWOMAPAFSS-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C=C2)C(C)=C(C(NC2=CC=C(F)C=C2F)=O)N=N1

Computed Properties

• Exact Mass: 344.10848203g/mol
• Monoisotopic Mass: 344.10848203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 69Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,4-difluorophenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

Professional Introduction to N-(2,4-difluorophenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 887224-95-5)

N-(2,4-difluorophenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 887224-95-5, represents a novel molecular entity with a unique structural framework that has been meticulously designed to exhibit specific pharmacological properties. The presence of fluorine atoms in the 2,4-difluorophenyl moiety and the incorporation of a triazole ring contribute to its distinct chemical characteristics, making it a subject of intense interest for researchers exploring new therapeutic avenues.

The structural composition of N-(2,4-difluorophenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is characterized by a combination of aromatic rings and heterocyclic systems. The 2,4-difluorophenyl group introduces electron-withdrawing effects that can modulate the reactivity and binding affinity of the molecule. Simultaneously, the 4-methoxyphenyl substituent provides a hydrophilic interaction, which can enhance solubility and bioavailability. The triazole ring, a well-known pharmacophore in medicinal chemistry, contributes to the molecule's stability and potential biological activity.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. N-(2,4-difluorophenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has emerged as a promising candidate in this context. Its unique structural features have led to investigations into its potential applications in treating various diseases. Specifically, studies have explored its activity against enzymes and receptors involved in inflammatory responses, making it a candidate for therapeutic intervention in conditions such as arthritis and autoimmune disorders.

The synthesis of N-(2,4-difluorophenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into the aromatic ring is a critical step that demands careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to achieve this goal, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions. These techniques have enabled the efficient construction of the complex molecular framework while maintaining high chemical integrity.

The pharmacological profile of N-(2,4-difluorophenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has been extensively evaluated through in vitro and in vivo studies. Initial investigations have revealed its potential as an inhibitor of key enzymes implicated in disease progression. For instance, preliminary data suggest that this compound may interfere with the activity of cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins involved in inflammation. Additionally, its interaction with other biological targets has been explored, indicating possible applications in neuroprotective therapies.

The development of N-(2,4-difluorophenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide aligns with current trends in drug discovery aimed at identifying molecules with multiple mechanisms of action. This approach not only enhances therapeutic efficacy but also reduces the risk of resistance development. The compound's dual functionality—modulating both enzymatic activity and receptor interactions—makes it a versatile tool for addressing complex pathological processes. Further research is ongoing to fully elucidate its mechanisms of action and optimize its pharmacological properties.

In conclusion, N-(2,4-difluorophenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 887224-95-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in the search for novel therapeutic agents. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.